Cas no 1361564-12-6 (2-[3-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-ethylamine)

• Product Name: 2-[3-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-ethylamine
• CAS No: 1361564-12-6
• MF: C₁₅H₁₃Cl₃F₃N
• MW: 370.624631643295
• CID: 4967317
• Update Time: 2025-05-26

2-[3-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-[3-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-ethylamine

• Inchi： 1S/C15H13Cl3F3N/c16-12-2-1-11(13(17)14(12)18)9-5-8(3-4-22)6-10(7-9)15(19,20)21/h2,5-7,11H,1,3-4,22H2
• InChI Key： VROZGGWZHLQICC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CCC1C1C=C(C(F)(F)F)C=C(CCN)C=1)Cl)Cl

Computed Properties

• Exact Mass: 369.006567 g/mol
• Monoisotopic Mass: 369.006567 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26
• Molecular Weight: 370.6

Additional information on 2-[3-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-ethylamine

Comprehensive Analysis of 2-[3-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-ethylamine (CAS No. 1361564-12-6)

The compound 2-[3-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-ethylamine (CAS No. 1361564-12-6) is a highly specialized chemical entity with a unique structural framework. Its molecular architecture combines a trichlorocyclohexadienyl moiety with a trifluoromethylphenyl group, linked via an ethylamine side chain. This configuration imparts distinct physicochemical properties, making it a subject of interest in advanced chemical research and applications.

In recent years, the demand for fluorinated and chlorinated aromatic compounds has surged due to their utility in pharmaceuticals, agrochemicals, and materials science. The presence of both trifluoromethyl and trichloro groups in this compound enhances its lipophilicity and metabolic stability, traits highly sought after in drug discovery. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, given the rising focus on targeted therapies and precision medicine.

The synthesis of 2-[3-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-ethylamine involves multi-step organic transformations, often requiring palladium-catalyzed cross-coupling or electrophilic aromatic substitution reactions. Its CAS No. 1361564-12-6 serves as a critical identifier in chemical databases, facilitating global collaboration among chemists. With the growing emphasis on green chemistry, efforts are underway to optimize its production using sustainable methodologies, such as catalytic hydrogenation or solvent-free conditions.

From an industrial perspective, this compound aligns with trends in high-performance materials. Its aromatic backbone and halogenated substituents contribute to thermal stability and resistance to degradation, making it a candidate for electronic coatings or specialty polymers. Additionally, its ethylamine functionality opens avenues for derivatization, a key strategy in combinatorial chemistry for discovering novel functional materials.

In the context of environmental impact, the compound's halogenated structure warrants careful handling to minimize ecological footprints. Regulatory bodies emphasize responsible disposal and lifecycle assessment, reflecting broader societal concerns about chemical sustainability. Researchers are also exploring biodegradable analogs to address these challenges without compromising performance.

As the scientific community delves deeper into structure-activity relationships (SAR), 2-[3-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-ethylamine continues to attract attention for its modular design. Whether in medicinal chemistry or material science, its versatility underscores the importance of tailored molecular engineering in modern innovation.